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Compound of Interest

Compound Name: Diquat Dibromide

Cat. No.: B7772062

Anexos de aplicaciéon y protocolos detallados para la cuantificacion del dibromuro de diquat en
muestras de agua mediante HPLC

Para: Investigadores, cientificos y profesionales del desarrollo de farmacos

Asunto: Cuantificacion de dibromuro de diguat en muestras de agua mediante cromatografia
liguida de alto rendimiento (HPLC)

Introduccién

El dibromuro de diquat es un herbicida de amonio cuaternario no selectivo de accion rapida
gue se utiliza ampliamente en la agricultura para el control de las malas hierbas acuaticas y de
hoja ancha.[1][2] Su presencia en las masas de agua es una preocupacion medioambiental y
para la salud publica debido a su toxicidad para los seres humanos y la vida acuatica, lo que
hace necesaria una cuantificacion precisa y sensible en las muestras de agua.[2][3] La
Agencia de Proteccién Medioambiental de EE. UU. (EPA) ha establecido un Nivel Maximo de
Contaminantes (MCL) para el diquat en el agua potable, lo que subraya la importancia de unos
métodos de analisis fiables.[4]

Este documento proporciona notas de aplicacién y protocolos detallados para la cuantificacion
del dibromuro de diquat en muestras de agua mediante cromatografia liquida de alto
rendimiento (HPLC) con deteccidn ultravioleta (UV), basados principalmente en el método
549.2 de la EPA de EE. UU.
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Presentacion de datos cuantitativos

A continuacion se resumen los datos cuantitativos clave de varios métodos para facilitar la
comparacion.

Tabla 1: Limites de detecciéon del método (MDL) y datos de recuperacion

Método SPE-HPLC

Parametro Método EPA 549.2 ] UPLC-MS/MS
mejorado
. Agua potable y
Matriz de muestra Agua potable Agua potable
embotellada

Limite de deteccién

0,44 g/ 0,03 g/l 0,05 g/l (50 ppt
del método (MDL) Hd Mg ug/! (50 ppt)

., + 30 % del valor de
Recuperacion ) o 99,0 £ 0,89 % 75 % a 107 %
enriquecimiento

Desviacion estandar

) <30 % No especificado <8%
relativa (RSD)

Tabla 2: Parametros cromatograficos
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) Método EPA 549.2 Método alternativo de
Parametro . .
(condiciones sugeridas) HPLC
Polimero de estireno-
o ) ) Ultra Quat (150 x 4,6 mm, 5
Columna divinilbenceno con intercambio )
m
catiénico H
Solucién acuosa de acido
. ortofosférico, dietilamina y sal Agua:Acetonitrilo (95:5 v/v)
Fase movil ) ) )
sodica del acido 1- con reactivo Ultra Quat
hexanosulfénico
Caudal 1,0 ml/min 1,0 ml/min
Longitud de onda de deteccion
308 nm 308 nm
(LV)
Tiempo de retencion ~7,8 min No especificado

Protocolos experimentales

A continuacion se detallan los protocolos para la preparacion de muestras y el andlisis por
HPLC.

Consideraciones importantes antes de empezar

Desactivacion de la cristaleria: Los cationes de diquat tienden a adsorberse en las superficies
de vidrio. Para evitar la pérdida de analitos, toda la cristaleria (matraces aforados, viales, etc.)
utilizada para la preparaciéon de patrones y muestras debe desactivarse. Esto se puede lograr
remojando la cristaleria durante al menos 8 horas en una mezcla de acetonitrilo y
dimetildiclorosilano (DMDCS) (9:1, v/v). Alternativamente, se recomienda el uso de material de
laboratorio de plastico (p. €j., polipropileno) para minimizar la adsorcion.

Preparacion de la muestra: extraccion en fase solida
(SPE)

La SPE se utiliza para extraer, limpiar y concentrar el diquat de las muestras de agua antes del
analisis por HPLC. Este protocolo se basa en el método 549.2 de la EPA.
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e Preparacion de la muestra: Mida un volumen de 250 ml de la muestra de agua. Si la
muestra contiene particulas, filtrela a través de un filtro de membrana de nailon de 0,45 pum.
Ajuste el pH de la muestra entre 8 y 10,5 con NaOH al 10 % o HCl al 10 %.

o Acondicionamiento del cartucho de SPE: Utilice un cartucho de sorbente solido C8.
Acondicione el cartucho pasando secuencialmente las siguientes soluciones:

[e]

5,0 ml de metanol

[e]

5,0 ml de agua desionizada

o

5,0 ml de solucidon de acondicionamiento A (solucién de par iénico)

[¢]

5,0 ml de agua desionizada

o Carga de la muestra: Cargue la muestra de agua preparada en el cartucho de SPE a un
caudal de 10-20 ml/min.

o Lavado del cartucho: Lave el cartucho con 5 ml de metanol para eliminar las interferencias.

 Elucién del analito: Eluya el diquat del cartucho con 4,5 ml de una solucion de elucion acida
(p. €j., DES - Disk Eluting Solution). Recoja el eluido en un vial de recogida desactivado o de
polipropileno.

o Preparacion de la muestra final: Ailada 200 pl del concentrado de par iénico al eluido y
ajuste el volumen final a 5,0 ml con la solucion de elucién. La muestra ya esta lista para el
analisis por HPLC.

Protocolo de analisis por HPLC

o Configuracién del sistema de HPLC: Configure un sistema de HPLC con un detector UV o
de matriz de fotodiodos.

» Condiciones cromatograficas:

o Columna: Columna de HPLC C8 o C18 (p. €j., SUPELCOSIL™ LC-18).
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o Fase movil: Una mezcla de agua, acido ortofosférico, dietilamina y un reactivo de par
idnico como el acido hexanosulfénico. Una composicion tipica es: 13,5 ml de acido
ortofosférico, 10,3 ml de dietilamina y 3,0 g de sal sédica del acido 1-hexanosulfonico en
1 litro de agua desionizada.

o Caudal: 1,0 ml/min.
o Volumen de inyeccion: 100 pl.

o Temperatura de la columna: Ambiente.

o

Deteccion: Supervise la absorbancia a 308 nm para el diquat.

e Calibracion:

o Prepare una serie de patrones de calibracién de dibromuro de diquat en agua
desionizada. Se recomienda procesar los patrones a través del mismo procedimiento de
SPE que las muestras para que coincidan con la matriz.

o Las concentraciones de los patrones deben abarcar el intervalo de concentracién
esperado de las muestras.

o Genere una curva de calibracién representando el &rea del pico frente a la concentracion.
La relacion debe ser lineal con un coeficiente de correlacion (R2?) = 0,99.

e Andlisis de la muestra:
o Inyecte las muestras preparadas en el sistema de HPLC.

o Identifique el pico de diquat comparando su tiempo de retencidn con el de los patrones de
calibracion.

o Cuantifique la concentracion de diguat en las muestras utilizando la curva de calibracion.

Visualizacion del flujo de trabajo

A continuacion se presentan diagramas que ilustran los flujos de trabajo experimentales.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Leyenda: Flujo de trabajo general para el analisis de diquat.
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Protocolo de extraccion en fase sélida (SPE) Inicio: Cartucho de SPE C8

Acondicionamiento
1. Metanol
2. Agua desionizada
3. Solucién de par iénico
4. Agua desionizada

i

Carga
Muestra de agua de 250 ml (pH 8-10,5)

Lavado
5 ml de metanol

Elucién
4,5 ml de solucion de elucién acida

i

Recogida
Recoger el eluido en un vial desactivado

Fin: Muestra lista para HPLC

Click to download full resolution via product page

Leyenda: Protocolo detallado de SPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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